prop-1-en-2-yl 3-t-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate

• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol
• IUPAC Name: prop-1-en-2-yl N-(5-tert-butyl-2-phenylpyrazol-3-yl)carbamate
• InChI: InChI=1S/C17H21N3O2/c1-12(2)22-16(21)18-15-11-14(17(3,4)5)19-20(15)13-9-7-6-8-10-13/h6-11H,1H2,2-5H3,(H,18,21)
• InChI Key: CDVOTSMDOULANK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)OC(=O)NC1=CC(=NN1C2=CC=CC=C2)C(C)(C)C

Description

Prop-1-en-2-yl 3-t-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate is a useful research compound. Its molecular formula is C17H21N3O2 and its molecular weight is 299.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Example B1 (10.00 g, 46.4 mmol, 1.00 eq) and pyridine (7.58 ml, 92.9 mmol, 2.00 eq) in CH2Cl2 (225 ml) at 0° C. was added isopropenyl chloroformate (5.33 ml, 4.8.8 mol, 1.05 eq). After 45 min at 0° C., the completed reaction was washed with 3M HCl (2×), satd. NaHCO3 (1×), and brine (1×), dried (MgSO4), filtered and evaporated to afford crude product (14.9 g) as an oil that solidified on the pump. The crude material obtained was upgraded by triturating in warm (60° C.) hexanes (70 ml) for 20-30 min until a powdery precipitate was obtained. After cooling to RT, the solids were collected by filtration, rinsing forward with hexanes. The cake was washed with more hexanes and then dried on the filter to afford prop-1-en-2-yl 3-t-butyl-1-phenyl-1H-pyrazol-5-ylcarbamate (10.79 g, 78% yield) as a tan powder which was used as is in the next reaction. MS (ESI) m/z: 300.3 (M+H+).